molecular formula C12H12ClNO3 B8404446 5-(3-Chloro-propoxy)-1H-indole-2-carboxylic acid

5-(3-Chloro-propoxy)-1H-indole-2-carboxylic acid

Cat. No.: B8404446
M. Wt: 253.68 g/mol
InChI Key: WHVASHQQMDVNPZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(3-Chloro-propoxy)-1H-indole-2-carboxylic acid is a useful research compound. Its molecular formula is C12H12ClNO3 and its molecular weight is 253.68 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H12ClNO3

Molecular Weight

253.68 g/mol

IUPAC Name

5-(3-chloropropoxy)-1H-indole-2-carboxylic acid

InChI

InChI=1S/C12H12ClNO3/c13-4-1-5-17-9-2-3-10-8(6-9)7-11(14-10)12(15)16/h2-3,6-7,14H,1,4-5H2,(H,15,16)

InChI Key

WHVASHQQMDVNPZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1OCCCCl)C=C(N2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

In analogy to the procedure described for the synthesis of intermediate 1, step 3, the title compound was synthesized from 5-(3-chloro-propoxy)-1H-indole-2-carboxylic acid ethyl ester (example 4, step 1). The title compound was obtained in 98% yield as white solid. MS (m/e): 252.9 (M−H−, 100%).
Name
intermediate 1
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
5-(3-chloro-propoxy)-1H-indole-2-carboxylic acid ethyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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